Cas no 1369128-28-8 (2-(4-chloro-3-methylphenyl)methylpyrrolidine)

• Product Name: 2-(4-chloro-3-methylphenyl)methylpyrrolidine
• CAS No: 1369128-28-8
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 5701756
• PubChem ID: 82341464
• Update Time: 2025-06-28

2-(4-chloro-3-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-[(4-chloro-3-methylphenyl)methyl]-
• 2-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine
• 2-(4-chloro-3-methylphenyl)methylpyrrolidine

• Inchi： 1S/C12H16ClN/c1-9-7-10(4-5-12(9)13)8-11-3-2-6-14-11/h4-5,7,11,14H,2-3,6,8H2,1H3
• InChI Key： IYAUFSRHPSVZPC-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1=CC=C(Cl)C(C)=C1

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 297.9±25.0 °C(Predicted)
• pka: 10.55±0.10(Predicted)

Additional information on 2-(4-chloro-3-methylphenyl)methylpyrrolidine

2-(4-Chloro-3-Methylphenyl)Methylpyrrolidine: A Comprehensive Overview

The compound 2-(4-chloro-3-methylphenyl)methylpyrrolidine, identified by the CAS number 1369128-28-8, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex molecular structure, which combines a pyrrolidine ring with a substituted phenyl group. The integration of these structural elements contributes to its diverse chemical properties and potential applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(4-chloro-3-methylphenyl)methylpyrrolidine. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, to achieve high yields and purity. These methods have been optimized to minimize environmental impact and enhance scalability, making this compound more accessible for both academic and industrial purposes.

The molecular structure of 2-(4-chloro-3-methylphenyl)methylpyrrolidine is characterized by a pyrrolidine ring, which is a five-membered nitrogen-containing ring, and a substituted phenyl group attached at the 2-position. The phenyl group is further substituted with a chlorine atom at the para position and a methyl group at the meta position. This substitution pattern imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The pyrrolidine ring is a common motif in many bioactive molecules, including antidepressants, anticonvulsants, and analgesics. The presence of the chloro-substituted phenyl group introduces additional functionality, which can be exploited to design molecules with enhanced pharmacokinetic profiles.

Recent studies have explored the use of 2-(4-chloro-3-methylphenyl)methylpyrrolidine in medicinal chemistry. For instance, researchers have investigated its role as an intermediate in the synthesis of novel opioid receptor agonists. These studies have demonstrated that the compound's structural features can be leveraged to develop molecules with improved selectivity and reduced side effects.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes. Ongoing research is focused on optimizing its performance in these applications through structural modifications.

The synthesis of 2-(4-chloro-3-methylphenyl)methylpyrrolidine involves multiple steps, each requiring precise control over reaction conditions to ensure product quality. One common approach involves the alkylation of pyrrolidine with an appropriately substituted aryl halide. This reaction typically employs polar aprotic solvents and transition metal catalysts to facilitate bond formation.

Purification techniques such as column chromatography and recrystallization are employed to isolate the final product. Analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are used to confirm the compound's identity and purity. These rigorous characterization steps are essential for ensuring the reliability of downstream applications.

The environmental impact of synthesizing this compound has also been a focus of recent research. Efforts are being made to develop more sustainable synthesis routes that minimize waste generation and reduce energy consumption. Green chemistry principles are being integrated into these processes to align with global sustainability goals.

In conclusion, 2-(4-chloro-3-methylphenyl)methylpyrrolidine represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodology, positions it as an important tool for future innovations in drug discovery and materials science.